N-(5-bromo-3-fluoropyridin-2-yl)-2-(2-chlorophenyl)ethene-1-sulfonamide

• IUPAC Name: N-(5-bromo-3-fluoropyridin-2-yl)-2-(2-chlorophenyl)ethenesulfonamide
• InChI: InChI=1S/C13H9BrClFN2O2S/c14-10-7-12(16)13(17-8-10)18-21(19,20)6-5-9-3-1-2-4-11(9)15/h1-8H,(H,17,18)
• InChI Key: RDSLIAJCSKXNNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CS(=O)(=O)NC2=C(C=C(C=N2)Br)F)Cl
• Molecular Formula: C13H9BrClFN2O2S
• Molecular Weight: 391.64 g/mol

Description

N-(5-bromo-3-fluoropyridin-2-yl)-2-(2-chlorophenyl)ethene-1-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been the subject of many studies due to its potential applications in various fields, including medicine, agriculture, and materials science. In

Scientific Research Applications

Synthesis and Bioactivity of Sulfonamide Derivatives

Sulfonamide derivatives have been synthesized for various bioactive purposes, including antiviral, antibacterial, and antiproliferative applications. For instance, novel sulfonamide derivatives exhibited potential anti-tobacco mosaic virus activity, highlighting their utility in developing antiviral agents (Chen et al., 2010). Additionally, these compounds have been evaluated for their abilities towards antibacterial, antifungal, and antioxidant activities, demonstrating the diverse bioactivity potential of sulfonamide derivatives (Subramanyam et al., 2017).

Antiproliferative Agents and Chemical Synthesis

Sulfonamide derivatives have been synthesized and characterized for their antiproliferative activity against cancer cell lines, offering insights into their application in cancer research (Pawar et al., 2018). The synthesis of new sulfonamide compounds involves various chemical processes, including reactions with aryl boronic acids and esters, demonstrating the chemical versatility and potential for targeted therapeutic applications.

Inhibitory Effects and Molecular Docking

Some sulfonamide derivatives have shown inhibitory effects against specific enzymes, suggesting their potential application in designing inhibitors with therapeutic applications. Molecular docking studies further support the hypothesis that sulfonamides could act as potent inhibitors for targeted enzymes, offering a pathway for the development of new drugs (Debbabi et al., 2017).

Environmental and Polymer Applications

Beyond their bioactivity, sulfonamide derivatives have been explored for environmental and polymer applications. For example, their biotransformation potential has been reviewed to understand the environmental fate and effects of perfluoroalkyl acid (PFAA) precursors, indicating their significance in environmental pollution studies (Zhang et al., 2020). Moreover, sulfonated polymers derived from benzophenones have been synthesized for applications in proton exchange membranes, showcasing the utility of sulfonamide derivatives in the development of functional materials (Ghassemi et al., 2004).